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Compound of Interest

Compound Name:
1,1-Diethyl 3-oxocyclobutane-1,1-

dicarboxylate

Cat. No.: B1316988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate is a functionalized cyclobutane derivative of

interest in synthetic organic chemistry and drug discovery. Its rigid four-membered ring

structure and multiple functional groups—a ketone and two ethyl ester moieties—make it a

versatile building block for the synthesis of more complex molecules, including potential

pharmaceutical candidates. The 3-oxocyclobutane motif is found in various biologically active

compounds, highlighting the importance of understanding the physicochemical properties of its

derivatives. This technical guide provides a summary of the known physical properties of 1,1-
diethyl 3-oxocyclobutane-1,1-dicarboxylate, detailed experimental protocols for their

determination, and a logical synthesis workflow.

Chemical Structure and Properties
The fundamental properties of 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate are

summarized in the table below. It is important to note that while the molecular formula and

weight are well-established, experimental data for properties such as boiling point, melting

point, and density are not readily available in the current literature. The provided information is

based on supplier data and chemical database entries.
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Property Value Source

Molecular Formula C₁₀H₁₄O₅ [1][2]

Molecular Weight 214.22 g/mol [1][2]

CAS Number 99173-61-2 [1][2][3]

Appearance
Colorless to light yellow clear

liquid
[4]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethyl

acetate, diethyl ether,

dichloromethane)

[5][6]

Storage

Sealed in a dry place at room

temperature or under

refrigeration (0-10°C). Some

sources suggest storing under

an inert gas as it may be air

and heat sensitive.

[1][2][4]

Experimental Protocols
Due to the lack of specific published experimental data for 1,1-diethyl 3-oxocyclobutane-1,1-
dicarboxylate, this section provides generalized, standard protocols for the determination of

key physical properties applicable to this and similar organic compounds.

Determination of Boiling Point (Micro Method)
This method is suitable for small quantities of a liquid sample.

Apparatus:
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Thiele tube or similar heating bath (e.g., Mel-Temp apparatus)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire to attach the capillary tube to the thermometer

Heating source (Bunsen burner or hot plate)

Stirring mechanism for the heating bath

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil

or silicone oil).

The Thiele tube is heated gently and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is discontinued, and the bath is allowed to cool slowly with continuous stirring.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[7][8]

Determination of Melting Point
Should the compound be a solid at room temperature, the following protocol applies.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample needs to be powdered)

Procedure:

A small amount of the solid sample is finely powdered.

The open end of a capillary tube is pressed into the powder to pack a small amount of the

sample into the tube. The tube is then tapped gently to move the sample to the sealed end.

The sample height should be 2-3 mm.[9][10]

The packed capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature about 15-20°C below the expected melting

point.

The heating rate is then reduced to 1-2°C per minute.

The temperature at which the first liquid appears is recorded as the beginning of the melting

range.

The temperature at which the entire sample has melted is recorded as the end of the melting

range. For a pure compound, this range should be narrow (0.5-2°C).[10][11]

Determination of Density
This protocol is for determining the density of a liquid sample.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
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Analytical balance

Thermometer

Water bath (for temperature control)

Procedure using a Pycnometer:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is weighed.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

distilled water) at the same temperature.

The filled pycnometer with the reference liquid is weighed.

The density is calculated using the formula: Density of sample = (mass of sample / mass of

reference liquid) * density of reference liquid.[12]

Procedure using a Graduated Cylinder and Balance:

A clean, dry graduated cylinder is weighed on an analytical balance.

A known volume of the liquid sample is carefully measured into the graduated cylinder.

The graduated cylinder containing the liquid is weighed.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by the measured volume (Density

= Mass / Volume).[13]

Determination of Solubility
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This protocol provides a qualitative assessment of solubility in various solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Droppers or pipettes

Procedure:

Approximately 0.1 mL of the liquid sample (or about 10-20 mg if solid) is placed in a small

test tube.

About 1 mL of the solvent (e.g., water, ethanol, diethyl ether, dichloromethane) is added to

the test tube.

The mixture is agitated vigorously for 1-2 minutes using a vortex mixer or by flicking the test

tube.

The mixture is observed to see if the sample has dissolved completely. A substance is

generally considered soluble if it forms a homogeneous solution with the solvent. For liquids,

the absence of a second layer indicates solubility.[14][15]

Synthesis and Reactivity
While a detailed reaction mechanism for the synthesis of 1,1-diethyl 3-oxocyclobutane-1,1-
dicarboxylate is not extensively documented in readily available literature, a plausible

synthetic route can be inferred from general organic synthesis principles. A common approach

to constructing such cyclobutane rings involves the condensation of a malonic ester derivative

with a suitable three-carbon electrophile.

Below is a logical workflow for a potential synthesis of the target compound.
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Diethyl Malonate

Diethyl 1,1-cyclobutanedicarboxylate

1. Cyclization

1,3-Dihalopropane
(e.g., 1-bromo-3-chloropropane)

Base
(e.g., Sodium Ethoxide)

1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate

2. Oxidation

Oxidation
3-Oxocyclobutanecarboxylic acid

3. Further Reaction

Hydrolysis and
Decarboxylation

Click to download full resolution via product page

Caption: A potential synthetic pathway for 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate.

Biological and Pharmaceutical Relevance
Cyclobutane rings are present in a number of natural products and pharmacologically active

molecules. The rigidity of the four-membered ring can impart specific conformational

constraints on a molecule, which can be advantageous for binding to biological targets. The

oxo-functionality, in particular, can serve as a handle for further chemical modifications or as a

key interaction point with a biological receptor.

Derivatives of 3-oxocyclobutanecarboxylic acid have been investigated for their potential

biological activities. For instance, cyclobutane-containing compounds have shown a range of

activities including antibacterial, antifungal, and as inhibitors of various enzymes.[16][17] The

synthesis of complex molecules containing the cyclobutane core is an active area of research

in medicinal chemistry.[18][19] 1,1-diethyl 3-oxocyclobutane-1,1-dicarboxylate serves as a

valuable starting material or intermediate in the synthesis of such compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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